Cas no 1075715-56-8 ((1S)-1-(2-fluorophenyl)propan-1-amine)

• Product Name: (1S)-1-(2-fluorophenyl)propan-1-amine
• CAS No: 1075715-56-8
• MF: C₉H₁₃ClFN
• MW: 189.657624959946
• MDL: MFCD06762036
• CID: 1030290
• PubChem ID: 45072339
• Update Time: 2024-11-03

(1S)-1-(2-fluorophenyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• (S)-1-(2-Fluorophenyl)propan-1-amine hydrochloride
• (1S)-1-(2-fluorophenyl)propan-1-amine,hydrochloride
• 1075715-56-8
• Benzenemethanamine, alpha-ethyl-2-fluoro-, hydrochloride (1:1), (alphaS)-
• EN300-263944
• (1S)-1-(2-fluorophenyl)propan-1-amine;hydrochloride
• SCHEMBL20238472
• DTXSID20704159
• (1S)-1-(2-fluorophenyl)propan-1-amine hydrochloride
• s10041
• AKOS015923133
• (S)-1-(2-Fluorophenyl)propan-1-aminehydrochloride
• (1S)-1-(2-Fluorophenyl)propan-1-amine--hydrogen chloride (1/1)
• MFCD12757044
• CS-0153931
• A888592
• DS-4745
• (S)-1-(2-Fluorophenyl)propan-1-amine HCl
• 1310923-28-4
• (1S)-1-(2-fluorophenyl)propan-1-amine
• (S)-1-(2-Fluorophenyl)propan-1-amine
• DB-146132

• MDL： MFCD06762036
• Inchi： 1S/C9H12FN.ClH/c1-2-9(11)7-5-3-4-6-8(7)10;/h3-6,9H,2,11H2,1H3;1H/t9-;/m0./s1
• InChI Key： VVIJOOJNOZEOGM-FVGYRXGTSA-N
• SMILES： Cl.FC1C=CC=CC=1[C@H](CC)N

Computed Properties

• Exact Mass: 189.0720553g/mol
• Monoisotopic Mass: 189.0720553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų